1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(thiophen-2-ylmethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-[(4-fluorophenyl)methoxy]-1-[(4-fluorophenyl)methyl]-N-(thiophen-2-ylmethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C23H19F2N3O2S/c24-18-7-3-16(4-8-18)13-28-14-21(22(29)26-12-20-2-1-11-31-20)23(27-28)30-15-17-5-9-19(25)10-6-17/h1-11,14H,12-13,15H2,(H,26,29)
• InChI Key: QRMLFHICTINQAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C2=CN(N=C2OCC3=CC=C(C=C3)F)CC4=CC=C(C=C4)F
• Molecular Formula: C23H19F2N3O2S
• Molecular Weight: 439.5 g/mol

Description

1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(thiophen-2-ylmethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C23H19F2N3O2S and its molecular weight is 439.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitubercular Activities

This compound has shown promising results in antimicrobial and antitubercular studies. One study highlights its potential as an inhibitor of Mycobacterium tuberculosis GyrB ATPase, an essential enzyme for the bacteria's DNA replication, thus showcasing its significance in tuberculosis treatment research (Jeankumar et al., 2013).

Synthesis and Characterization in Heterocyclic Chemistry

The compound plays a crucial role in heterocyclic chemistry, particularly in the synthesis of various heterocyclic compounds. Research has been conducted on the synthesis and characterization of pyrazole, isoxazole, and pyrimidine derivatives, where this compound serves as a key intermediate (Mohareb et al., 2004).

Cytotoxicity and Anticancer Potential

Studies have shown that derivatives of this compound exhibit cytotoxic activities, indicating potential use in cancer research. For instance, certain derivatives have been tested for their in vitro cytotoxic activity against various cancer cell lines, providing insights into the development of new anticancer therapies (Hassan et al., 2014).

Anti-inflammatory and Analgesic Properties

Research has also explored the anti-inflammatory and analgesic properties of related compounds, suggesting potential applications in pain management and inflammation treatment (Khalifa & Abdelbaky, 2008).

Novel Derivatives with Diverse Biological Activities

Further studies involve the synthesis of novel fluoro-substituted derivatives and their evaluation for various biological activities, such as antimicrobial, anticancer, and enzyme inhibition properties, demonstrating the versatility of this compound in pharmaceutical research (Hammam et al., 2005).